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Compound of Interest

Compound Name: potassium azide

Cat. No.: B1246060 Get Quote

An Objective Comparison of the Shock Sensitivity of Potassium Azide and Other Common

Azides

For researchers, scientists, and drug development professionals, understanding the energetic

properties of chemical compounds is paramount for ensuring laboratory safety. This guide

provides a detailed comparison of the shock sensitivity of potassium azide (KN₃) against other

commonly used azides, namely lead(II) azide (Pb(N₃)₂), sodium azide (NaN₃), and silver azide

(AgN₃). The information presented is collated from experimental data to provide a clear,

objective assessment.

Comparative Analysis of Shock Sensitivity
The sensitivity of an energetic material to external stimuli such as impact, friction, and

electrostatic discharge (ESD) is a critical measure of its handling safety. The following table

summarizes the available quantitative data for potassium azide and other selected azides. It is

important to note that sensitivity data can vary based on the specific test apparatus, sample

preparation, and environmental conditions.[1]
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Azide Compound Impact Sensitivity Friction Sensitivity

Electrostatic

Discharge (ESD)

Sensitivity

Potassium Azide

(KN₃)

Generally considered

not sensitive to shock.

[2]

Avoid friction.[2]

No specific data

found, but caution is

advised.

Lead Azide (Pb(N₃)₂)

(Dextrinated)
2.5 - 4 N·m[3]

50% initiation

probability at various

forces (see note 1)[4]

6 - 12 mJ[5]

Sodium Azide (NaN₃)

Considered impact-

insensitive in pure, dry

form.[6]

No specific data

found, but can form

explosive metal

azides.[7]

No specific data

found, but can be

explosive.[8]

Silver Azide (AgN₃)
More sensitive than

Lead Azide.[9]

No specific data

found, but considered

highly sensitive.[10]

Lower than Lead

Azide (more

sensitive).[10]

Note 1: Friction sensitivity for lead azide varies significantly with its preparation. For example,

RD 1333 lead azide has a 50% initiation probability at 80 grams-force, while dextrinated lead

azide is less sensitive.[4]

Discussion of Sensitivity Data
Potassium Azide (KN₃): Unlike heavy-metal azides, potassium azide is generally regarded

as being insensitive to shock.[2] However, it can decompose explosively if heated rapidly.[2]

While specific quantitative data for impact and friction sensitivity are not readily available in the

literature, its classification suggests a significantly lower hazard level compared to lead or silver

azide.

Lead Azide (Pb(N₃)₂): This is a primary explosive used in detonators and is known for its high

sensitivity to impact, friction, and static electricity.[11] The presence of additives like dextrin can

reduce its sensitivity, making it safer to handle.[3][11] It has a low initiation threshold for shock,

meaning a relatively small amount of energy can cause it to detonate.[12]
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Sodium Azide (NaN₃): While widely used in laboratories as a preservative and reagent, sodium

azide is also an energetic material.[8][13] It is generally less sensitive to shock than lead azide.

A significant hazard associated with sodium azide is its reactivity with metals, such as copper

and lead in drain pipes, to form highly explosive and shock-sensitive metal azides.[7]

Silver Azide (AgN₃): Silver azide is considered to be even more sensitive and has a greater

initiating ability than lead azide.[9] Its high sensitivity makes it particularly hazardous to handle,

and it is used in applications where a very reliable and rapid initiation is required.[9][10]

Experimental Protocols for Sensitivity Testing
The data presented in this guide are derived from standardized experimental procedures

designed to quantify the sensitivity of energetic materials. The following are brief descriptions of

the common test methodologies.

Impact Sensitivity Testing (BAM Fallhammer)
The BAM Fallhammer test is a widely used method to determine the sensitivity of a substance

to impact energy.[14][15]

Principle: A specified weight is dropped from a certain height onto a sample of the material

placed in a standardized apparatus. The test determines the minimum drop height at which

ignition or explosion occurs.

Apparatus: The setup consists of a drop weight, a guide rail, a sample holder, and a steel anvil.

Procedure:

A small, measured amount of the substance is placed in the sample holder.

A drop weight (e.g., 1 kg, 5 kg, or 10 kg) is raised to a specific height.

The weight is released and allowed to fall onto the sample.

Observations are made for any sign of reaction (e.g., flash, smoke, or audible report).

The "up-and-down" method is often used to determine the 50% probability of initiation, where

the drop height is adjusted based on the outcome of the previous test.
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Friction Sensitivity Testing (BAM Friction Tester)
This test assesses the sensitivity of a material to frictional stimuli.[4][16][17]

Principle: The test measures the force required to initiate a reaction when the material is

subjected to friction between two standardized surfaces.

Apparatus: The BAM friction tester consists of a fixed porcelain pin and a movable porcelain

plate. A weighted lever arm applies a known force to the pin.

Procedure:

A small amount of the sample is placed on the porcelain plate.

The porcelain pin is lowered onto the sample.

A specific load is applied to the pin via the lever arm.

The porcelain plate is moved back and forth under the pin at a constant speed.

The test is repeated with varying loads to determine the lowest load at which an ignition or

explosion occurs.

Electrostatic Discharge (ESD) Sensitivity Testing
ESD testing evaluates a material's susceptibility to initiation by an electrical spark.[1][16]

Principle: A capacitor is charged to a known voltage and then discharged through the sample

material. The minimum energy required to cause initiation is determined.

Apparatus: An ESD tester typically includes a high-voltage power supply, a set of capacitors,

and a discharge circuit with electrodes.

Procedure:

The sample is placed in a holder between two electrodes.

A capacitor is charged to a specific voltage, storing a known amount of energy.
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The stored energy is discharged as a spark through the sample. This can be done with a

fixed gap between the electrodes or by an approaching electrode.[16]

The test is conducted at various energy levels to find the minimum ignition energy (MIE).

Logical Workflow for Shock Sensitivity Assessment
The following diagram illustrates a typical workflow for assessing the shock sensitivity of an

energetic material.
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Caption: A flowchart of the shock sensitivity assessment process for energetic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. purkh.com [purkh.com]

2. research.uga.edu [research.uga.edu]

3. euacademic.org [euacademic.org]

4. apps.dtic.mil [apps.dtic.mil]

5. jes.or.jp [jes.or.jp]

6. researchgate.net [researchgate.net]

7. lni.wa.gov [lni.wa.gov]

8. safety.fsu.edu [safety.fsu.edu]

9. Sciencemadness Discussion Board - anyone know power difference between Pb and Ag
azide? - Powered by XMB 1.9.11 [sciencemadness.org]

10. Primary explosives: electrostatic discharge initiation, additive effect and its relation to
thermal and explosive characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Lead(II) azide - Wikipedia [en.wikipedia.org]

12. pubs.aip.org [pubs.aip.org]

13. Information on Azide Compounds – Stanford Environmental Health & Safety
[ehs.stanford.edu]

14. fauske.com [fauske.com]

15. youtube.com [youtube.com]

16. smsenergetics.com [smsenergetics.com]

17. Bam Friction Device Instrumentation to Determine Explosive’s Friction Sensitivity | UTEC
Corporation, LLC [utec-corp.com]

To cite this document: BenchChem. [assessing the shock sensitivity of potassium azide
compared to other azides]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1246060?utm_src=pdf-custom-synthesis
https://www.purkh.com/articles/electrostatic-discharge-and-energetic-materials.pdf
https://research.uga.edu/docs/CSP1500/PotassiumAzide-20762-60-1.docx
https://www.euacademic.org/UploadArticle/4701.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA119982.pdf
https://www.jes.or.jp/mag/stem/Vol.80/documents/Vol.80,No.1,p.28-30.pdf
https://www.researchgate.net/publication/262847499_Study_of_the_Impact_Sensitivity_of_Sodium_Azide_and_Its_Mixtures_with_Water
https://lni.wa.gov/safety-health/preventing-injuries-illnesses/hazardalerts/SodiumAzide.pdf
https://safety.fsu.edu/safety_manual/Azide%20Compounds.pdf
https://www.sciencemadness.org/whisper/viewthread.php?tid=26747
https://www.sciencemadness.org/whisper/viewthread.php?tid=26747
https://pubmed.ncbi.nlm.nih.gov/16704908/
https://pubmed.ncbi.nlm.nih.gov/16704908/
https://en.wikipedia.org/wiki/Lead(II)_azide
https://pubs.aip.org/aip/jcp/article/64/6/2295/85857/The-Hugoniot-and-shock-initiation-threshold-of
https://ehs.stanford.edu/reference/information-azide-compounds
https://ehs.stanford.edu/reference/information-azide-compounds
https://www.fauske.com/resources/how-to-test-for-combustible-dust-and-explosive-solids-bam-fallhammer-drop-impact-test
https://www.youtube.com/watch?v=iaEfsM_IrEc
https://smsenergetics.com/testing/sensitivity-testing/material-sensitivity
https://utec-corp.com/energetic-materials/bam-friction-device/
https://utec-corp.com/energetic-materials/bam-friction-device/
https://www.benchchem.com/product/b1246060#assessing-the-shock-sensitivity-of-potassium-azide-compared-to-other-azides
https://www.benchchem.com/product/b1246060#assessing-the-shock-sensitivity-of-potassium-azide-compared-to-other-azides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1246060#assessing-the-shock-sensitivity-of-
potassium-azide-compared-to-other-azides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1246060#assessing-the-shock-sensitivity-of-potassium-azide-compared-to-other-azides
https://www.benchchem.com/product/b1246060#assessing-the-shock-sensitivity-of-potassium-azide-compared-to-other-azides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1246060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

